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Compound of Interest

Compound Name: N,N'-bis-(propargyl-PEG4)-Cy5

Cat. No.: B15541588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data available for N,N'-
bis-(propargyl-PEG4)-Cy5, a fluorescent dye commonly utilized in click chemistry

applications. The information is compiled from available Safety Data Sheets (SDS) and product

information from suppliers. This document is intended to inform researchers and laboratory

personnel on the safe handling, storage, and disposal of this compound.

Chemical Identification and Properties
N,N'-bis-(propargyl-PEG4)-Cy5 is a cyanine dye derivative containing two terminal alkyne

groups, making it a valuable tool for bioconjugation via copper-catalyzed azide-alkyne

cycloaddition (click chemistry). Its fluorescent properties are utilized for labeling and imaging

biomolecules.

Table 1: Chemical and Physical Properties
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Property Value Source

CAS Number 2107273-08-3 BroadPharm, Alfa Chemistry[1]

Molecular Formula C47H63ClN2O8 DC Chemicals, BroadPharm[2]

Molecular Weight 819.48 g/mol DC Chemicals[2]

Appearance Solid DC Chemicals[3]

Solubility
Soluble in DMSO, DMF, DCM.

Low solubility in water.
BroadPharm

Excitation Maximum 649 nm BroadPharm

Emission Maximum 667 nm BroadPharm

Storage Temperature -20°C BroadPharm

Odor No data available DC Chemicals[3]

Melting/Freezing Point No data available DC Chemicals[3]

Boiling Point/Range No data available DC Chemicals[3]

Flash Point No data available DC Chemicals[3]

Hazard Identification and Classification
Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

N,N'-bis-(propargyl-PEG4)-Cy5 is classified with the following hazards:

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Source

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
DC Chemicals[2]

Acute Aquatic Toxicity Category 1
H400: Very toxic to

aquatic life
DC Chemicals[2]

Chronic Aquatic

Toxicity
Category 1

H410: Very toxic to

aquatic life with long

lasting effects

DC Chemicals[2]

Hazard Statements:

H302: Harmful if swallowed.[2]

H410: Very toxic to aquatic life with long lasting effects.[2]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[2]

P270: Do not eat, drink or smoke when using this product.[2]

P273: Avoid release to the environment.[2]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[2]

P330: Rinse mouth.[2]

P391: Collect spillage.[2]

P501: Dispose of contents/container to an approved waste disposal plant.[2]

Experimental Protocols and Handling
Detailed experimental protocols for the generation of the safety data are not publicly available.

The following procedures are based on the precautionary statements and general laboratory
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best practices for handling fluorescent dyes and potentially hazardous chemicals.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes.

Safe Handling Workflow
The following workflow outlines the key steps for the safe handling of N,N'-bis-(propargyl-
PEG4)-Cy5 in a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Review SDS
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Dissolve in Appropriate Solvent

Perform Experiment
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Caption: Safe handling workflow for N,N'-bis-(propargyl-PEG4)-Cy5.

First Aid Measures
In case of exposure, follow these first aid measures:
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If Swallowed: Call a poison center or doctor/physician if you feel unwell. Rinse mouth.[2]

Eye Contact: Remove contact lenses if present and easy to do. Continue rinsing. Flush eyes

immediately with large amounts of water. Seek medical attention.[2]

Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated

clothing and shoes. Seek medical attention if irritation persists.[2]

Toxicological Information
Quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median lethal

concentration) for N,N'-bis-(propargyl-PEG4)-Cy5 are not available in the reviewed safety

data sheets. The primary known toxicological effect is being harmful if swallowed.

Ecological Information
This compound is classified as very toxic to aquatic life with long-lasting effects.[2] Therefore, it

is crucial to prevent its release into the environment. All spills should be contained and

collected, and waste must be disposed of as hazardous waste.

Logical Workflow for Emergency Response
In the event of an accidental spill or exposure, a clear and logical response is necessary to

mitigate risks.
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Emergency Event

Immediate Assessment

Response Actions

Cleanup & Reporting
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Ensure Immediate Safety of Personnel

Assess Scope of Spill/Exposure

Evacuate Area if Necessary Administer First Aid Contain Spill
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Document Incident
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Caption: Logical workflow for emergency response to a spill or exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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